Cas no 905993-96-6 (Cyclopropanecarboxylic acid, 1-amino-2-ethyl-, 1,1-dimethylethyl ester)

• Product Name: Cyclopropanecarboxylic acid, 1-amino-2-ethyl-, 1,1-dimethylethyl ester
• CAS No: 905993-96-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 1957718
• PubChem ID: 22980643
• Update Time: 2025-04-21

Cyclopropanecarboxylic acid, 1-amino-2-ethyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-amino-2-ethyl-, 1,1-dimethylethyl ester
• tert-Butyl 1-amino-2-ethylcyclopropane-1-carboxylate
• tert-Butyl1-amino-2-ethylcyclopropane-1-carboxylate
• SCHEMBL375048
• DB-092140
• 905993-96-6

• Inchi： 1S/C10H19NO2/c1-5-7-6-10(7,11)8(12)13-9(2,3)4/h7H,5-6,11H2,1-4H3
• InChI Key： IHJQXMRANKZAFZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CC1CC)N)=O

Computed Properties

• Exact Mass: 185.141578849Da
• Monoisotopic Mass: 185.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų